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Compound of Interest

1,3-Bis(4-
Compound Name: o
hydroxybutyl)tetramethyldisiloxane

cat. No.: B1333160

Essential Safety and Handling Guide for 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (CAS No. 5931-17-
9). Adherence to these procedures is vital for ensuring personal safety and maintaining a
secure research environment.

Hazard Summary

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is classified as causing serious eye irritation.
[1][2][3] It may also cause skin and respiratory tract irritation.[1][2][3] Exposure to high
temperatures or open flames can lead to the development of irritating fumes and organic acid
vapors.[1][3]

Hazard Classification:
e GHS Signal Word: Warning[1][2][3]
o Hazard Statement: H319 - Causes serious eye irritation.[1][2][3]

o Potential Health Effects:
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o Eye Contact: Causes serious eye irritation.[1][3]

o Skin Contact: May cause skin irritation.[1][2][3]

o Inhalation: May cause irritation to the respiratory tract, with potential symptoms including

coughing, headache, and nausea.[1][3][4]

o Ingestion: No specific information available.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required equipment based on safety data sheet recommendations.

Protection Type Specification Rationale & Source
To prevent serious eye
) ) irritation. Contact lenses
Eye Protection Chemical goggles.

should not be worn when

handling this chemical.[1]

_ Neoprene or nitrile rubber
Hand Protection
gloves.

To protect skin from potential

irritation.[1]

_ _ NIOSH-certified organic vapor
Respiratory Protection _ _
respirator (black cartridge).

Required to prevent respiratory
tract irritation from vapors and
mists.[1][3][4]

) ] Suitable protective clothing
Skin and Body Protection
(e.g., lab coat).

To prevent skin contact.[1]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safe laboratory

operations.

Handling Workflow Diagram
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The following diagram outlines the standard operating procedure for handling 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane from initial preparation to final disposal.

Workflow for Handling 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Preparation Phase

1. Review SDS

:

2. Ensure Engineering Controls
(Fume Hood / Local Exhaust)

:

3. Don Required PPE

roceed to Handling

Handling & Use Phase

4. Obtain Chemical
(Store away from heat & incompatibles)

,

5. Perform Experiment
(Avoid generating vapor/mist)

If Spill Occurs

6. Wash Hands After Handling

Proceed to Cleanup

Post-Handling & Disposal Phase

7. Clean Up Workspace Don Full PPE

Y
8. Segregate Waste Contain Spill with Absorbent Material
y

9. Dispose of Waste

(Incineration or via licensed company) Collect and Place in Waste Container
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Caption: Logical workflow for safe handling of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane.

Step-by-Step Operational Plan

1. Engineering Controls:
o Always handle this chemical within a well-ventilated area.[1]

o Use local exhaust ventilation or a chemical fume hood to prevent the accumulation of
vapors.[1][4]

o Ensure that emergency eye wash fountains and safety showers are immediately accessible
in the vicinity of potential exposure.[1]

2. Safe Handling Practices:
» Avoid all contact with eyes and skin.[1] Do not breathe vapors or mist.[1]

e Wash hands and other exposed areas thoroughly with mild soap and water after handling
and before eating, drinking, or smoking.[1][2]

e Wash contaminated clothing before reuse.[1][4]

3. Storage:

o Keep the container tightly closed and stored in a sealed container.[1][3][4]
o Store in a cool, well-ventilated area away from heat sources.[1][3][4]

¢ Incompatible Materials: Avoid contact with acids, alcohols, oxidizing agents, and peroxides.

[11(31[4]

Emergency Procedures

1. First Aid Measures:
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o Eye Contact: Immediately flush eyes with water for at least 15 minutes.[1] Remove contact
lenses if present and easy to do, and continue rinsing. Seek immediate medical attention.[1]

o Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,
seek medical advice.[2]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, seek medical advice.[1][2]

 Ingestion: Never give anything by mouth to an unconscious person. Seek medical
advice/attention.[1]

2. Spill Response:

o Evacuate unnecessary personnel from the area.[1][3]

o Ensure the cleanup crew is equipped with the proper personal protective equipment.[1][3]
o Clean up spills as soon as possible using an inert absorbent material.[1]

o Collect the spilled material and absorbent into an appropriate container for disposal.[1]

e Prevent the spill from entering sewers or public waters.[1][3]

Disposal Plan

o Waste disposal must be conducted in accordance with all local, state, and national
regulations.[1][3][4]

« The material may be incinerated by a licensed waste disposal company.[1][3][4]
» Avoid releasing the chemical into the environment.[1][3][4]

Chemical and Physical Properties

The following table summarizes key quantitative data for 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane.
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Property Value Source
Molecular Formula C12H3003Si2 [1][5]
Molecular Weight 278.54 g/mol [5]
Appearance Colorless clear liquid [6]
Density 0.93 g/mL [5]
Boiling Point 148-150 °C @ 2 mmHg [5]
Flash Point 110 °C [5]
Refractive Index 1.4526 @ 20°C [5]

Disclaimer: This guide is intended for informational purposes and is based on publicly available
safety data sheets. It is not a substitute for a comprehensive risk assessment. Always consult
the original Safety Data Sheet (SDS) before handling any chemical and adhere to all
institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-1-3-bis-4-hydroxybutyl-tetramethyldisiloxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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